ethyl 4-[(1,3-benzothiazol-2-ylthio)methyl]-2-(1,3-benzoxazol-2-ylamino)-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-(1,3-benzothiazol-2-ylsulfanylmethyl)-2-(1,3-benzoxazol-2-ylamino)pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H17N5O3S2/c1-2-29-19(28)13-11-23-20(27-21-25-14-7-3-5-9-17(14)30-21)24-16(13)12-31-22-26-15-8-4-6-10-18(15)32-22/h3-11H,2,12H2,1H3,(H,23,24,25,27)
• InChI Key: YNHYCOHULKCFEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1CSC2=NC3=CC=CC=C3S2)NC4=NC5=CC=CC=C5O4
• Molecular Formula: C22H17N5O3S2
• Molecular Weight: 463.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves interactions between ethyl 2-(benzo[d]thazol-2-yl)acetate and various derivatives in specific conditions, such as ethanol/triethylamine (TEA) solution at room temperature, leading to the formation of ethyl iminothiazolopyridine-4-carboxylate among others. These reactions highlight the versatility and reactivity of components similar to those found in the target compound, demonstrating a range of potential synthesis pathways that could be applied or adapted for its production (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through methods such as X-ray analysis, confirming the Z form of specific derivatives. Such analysis is crucial for understanding the spatial arrangement of the molecules and the potential for interactions in biological systems or further chemical reactions (Kanno et al., 1991).

Chemical Reactions and Properties

Chemical reactions involving the compound and its derivatives include various interactions with reagents such as potassium thiocyanate, potassium selenocyanate, and alkyl carbodithioate, leading to the formation of novel derivatives with benzoxazole or benzothiazole moieties. These reactions underline the compound's reactivity and potential for generating a wide range of structurally diverse and biologically active molecules (Abdelall et al., 2010).

Physical Properties Analysis

The physical properties of similar compounds, such as solubility, melting point, and crystal structure, have been thoroughly investigated. For instance, crystallographic studies provide insight into the intermolecular and intramolecular interactions that could influence the compound's stability, solubility, and reactivity (Wu et al., 2005).

Chemical Properties Analysis

The chemical properties, including the reactivity of the compound with various chemical reagents and its behavior under different conditions, have been explored through synthesis and reaction studies. These studies shed light on the compound's potential applications in synthesis and as a precursor for more complex molecules with desired biological or chemical properties (Mohamed, 1998).

Future Directions

The potential applications and future directions for this compound would likely depend on its specific properties and activities. It could potentially be of interest in fields like medicinal chemistry, given the biological activity of many heterocyclic compounds.